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Compound of Interest

Compound Name: Cyclohexyl hexanoate

Cat. No.: B1596534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexyl hexanoate (CAS No. 6243-10-3) is an ester recognized for its characteristic fruity

aroma.[1] This technical guide provides a comprehensive overview of its core physical

properties, offering valuable data for its application in research, particularly in the fields of

flavor, fragrance, and materials science. This document outlines key quantitative data, details

the experimental protocols for their determination, and illustrates the interrelation of these

physical characteristics.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of cyclohexyl hexanoate is presented

below. These parameters are fundamental to understanding the behavior of the compound

under various experimental conditions.
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Property Value Unit

Molecular Formula C12H22O2 -

Molecular Weight 198.3 g/mol

Appearance Clear, colorless liquid -

Odor Fruity, pineapple -

Density 0.9263 - 0.995 g/cm³

Boiling Point 125 (at 7 Torr) °C

Boiling Point (estimated) 258 - 267.8 (at 760 mmHg) °C

Flash Point 99.9 - 112.2 °C

Refractive Index 1.4445 - 1.4475 (at 20°C) -

Solubility in Water 0.15 g/L

Solubility in Ethanol 3425.38 g/L

logP (Octanol/Water Partition

Coefficient) (estimated)
3.8 - 4.286 -

Note: The range in some values reflects data from multiple sources.[2][3][4][5][6]

Interrelation of Physical Properties
The physical properties of a chemical compound are intrinsically linked. The following diagram

illustrates the logical relationships between the fundamental molecular structure and the

macroscopic physical characteristics of cyclohexyl hexanoate.
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Figure 1: Interrelation of Physical Properties

Molecular Structure
(C12H22O2)

Molecular Weight
(198.3 g/mol)

Intermolecular Forces
(van der Waals, Dipole-Dipole) Polarity

Boiling Point Vapor Pressure Density

Refractive Index

Solubility

Click to download full resolution via product page

Figure 1: Interrelation of Physical Properties

Experimental Protocols
The following section details the standard methodologies for determining the key physical

properties of liquid organic compounds like cyclohexyl hexanoate.

Determination of Density
The density of a liquid can be accurately measured using a pycnometer or a digital density

meter.

Pycnometer Method:

The pycnometer is thoroughly cleaned, dried, and its empty weight is recorded.

It is then filled with distilled water of a known temperature, and the weight is recorded. This

allows for the calculation of the pycnometer's volume.
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The pycnometer is emptied, dried, and filled with cyclohexyl hexanoate at the same

temperature.

The weight of the filled pycnometer is recorded.

The density is calculated by dividing the mass of the cyclohexyl hexanoate by the

volume of the pycnometer.

Digital Density Meter:

The instrument is calibrated using dry air and distilled water.

A sample of cyclohexyl hexanoate is injected into the measuring cell.

The instrument measures the oscillation frequency of a U-shaped tube containing the

sample, which is directly related to the density. The result is displayed digitally.

Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.

Distillation Method:

A small volume of cyclohexyl hexanoate is placed in a distillation flask with a few boiling

chips.

The flask is fitted with a condenser and a thermometer, with the thermometer bulb

positioned just below the side arm of the condenser.

The flask is gently heated.

The temperature is recorded when the liquid is boiling, and a stable temperature is

observed on the thermometer as the vapor condenses. This stable temperature is the

boiling point at the recorded atmospheric pressure.

Determination of Refractive Index

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1596534?utm_src=pdf-body
https://www.benchchem.com/product/b1596534?utm_src=pdf-body
https://www.benchchem.com/product/b1596534?utm_src=pdf-body
https://www.benchchem.com/product/b1596534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters the substance. It is a characteristic property of a substance and is measured using a

refractometer.

Using an Abbe Refractometer:

The prism of the refractometer is cleaned with a suitable solvent (e.g., ethanol or

isopropanol) and allowed to dry.

A few drops of cyclohexyl hexanoate are placed on the surface of the prism.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the knob until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should

be controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility
Solubility is determined by observing the extent to which a solute dissolves in a solvent to form

a homogeneous solution.

Qualitative Determination:

A small, measured amount of cyclohexyl hexanoate is added to a test tube containing a

specific volume of the solvent (e.g., water, ethanol).

The mixture is agitated vigorously.

The solution is observed for any signs of undissolved solute (e.g., cloudiness, separate

layers). The substance is classified as soluble, partially soluble, or insoluble.

Quantitative Determination:

A saturated solution of cyclohexyl hexanoate in the solvent is prepared at a specific

temperature by adding an excess of the ester to the solvent and stirring until equilibrium is
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reached.

A known volume of the clear, saturated solution is carefully removed, avoiding any

undissolved solute.

The solvent is evaporated from the sample, and the mass of the remaining cyclohexyl
hexanoate is determined.

The solubility is then calculated and expressed in grams per liter (g/L) or other appropriate

units.

Conclusion
This technical guide provides essential physical data and standardized experimental protocols

for cyclohexyl hexanoate. The information presented is critical for professionals in research

and development, enabling a deeper understanding of the compound's behavior and facilitating

its effective application in various scientific and industrial contexts. The provided data and

methodologies serve as a valuable resource for ensuring accuracy and reproducibility in

experimental work involving cyclohexyl hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical
Characteristics of Cyclohexyl Hexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596534#physical-characteristics-of-cyclohexyl-
hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1596534#physical-characteristics-of-cyclohexyl-hexanoate
https://www.benchchem.com/product/b1596534#physical-characteristics-of-cyclohexyl-hexanoate
https://www.benchchem.com/product/b1596534#physical-characteristics-of-cyclohexyl-hexanoate
https://www.benchchem.com/product/b1596534#physical-characteristics-of-cyclohexyl-hexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1596534?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

